Cas no 102367-68-0 (1,3,4-Thiadiazol-2-amine,5-phenyl-, hydrochloride (1:1))

1,3,4-Thiadiazol-2-amine,5-phenyl-, hydrochloride (1:1) structure
102367-68-0 structure
Product Name:1,3,4-Thiadiazol-2-amine,5-phenyl-, hydrochloride (1:1)
CAS No:102367-68-0
MF:C8H10ClN3OS
MW:231.702498912811
CID:150440
PubChem ID:11971457
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine,5-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine,5-phenyl-, hydrochloride (1:1)
    • 5-phenyl-1,3,4-thiadiazol-2-amine,hydrate,hydrochloride
    • 1,3,4-Thiadiazole, 2-amino-5-phenyl-, hydrochloride, hydrate
    • 2-Amino-5-fenil-1,3,4-tiadiazolo cloridrato idrato
    • 2-Amino-5-fenil-1,3,4-tiadiazolo cloridrato idrato [Italian]
    • 2-amino-5-phenyl-1,3,4-thiadiazole hydrochloride
    • 2-Amino-5-phenyl-1,3,4-thiadiazole hydrochloride hydrate
    • 5-Phenyl-[1,3,4]thiadiazol-2-ylamin, Hydrochlorid
    • 5-phenyl-[1,3,4]thiadiazol-2-ylamine, hydrochloride
    • AGN-PC-00IZZP
    • hydrate
    • hydrochloride
    • L 1460
    • LS-15
    • DTXSID80144971
    • 102367-68-0
    • Inchi: 1S/C8H7N3S.ClH.H2O/c9-8-11-10-7(12-8)6-4-2-1-3-5-6;;/h1-5H,(H2,9,11);1H;1H2
    • InChI Key: HJOCNZSZLPVIFO-UHFFFAOYSA-N
    • SMILES: Cl.S1C(N)=NN=C1C1C=CC=CC=1.O

Computed Properties

  • Exact Mass: 231.0235
  • Monoisotopic Mass: 231.02331
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81

Experimental Properties

  • Boiling Point: 359°C at 760 mmHg
  • Flash Point: 170.9°C
  • PSA: 83.3
  • LogP: 3.10620
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